Cas no 2229116-90-7 (methyl 4-(dimethylamino)-3-hydrazinylbenzoate)
methyl 4-(dimethylamino)-3-hydrazinylbenzoate Chemical and Physical Properties
Names and Identifiers
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- methyl 4-(dimethylamino)-3-hydrazinylbenzoate
- EN300-1768216
- 2229116-90-7
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- Inchi: 1S/C10H15N3O2/c1-13(2)9-5-4-7(10(14)15-3)6-8(9)12-11/h4-6,12H,11H2,1-3H3
- InChI Key: XSOIQUMUYTWPNP-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(=C(C=1)NN)N(C)C)=O
Computed Properties
- Exact Mass: 209.116426730g/mol
- Monoisotopic Mass: 209.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 67.6Ų
methyl 4-(dimethylamino)-3-hydrazinylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1768216-0.05g |
methyl 4-(dimethylamino)-3-hydrazinylbenzoate |
2229116-90-7 | 0.05g |
$983.0 | 2023-09-20 | ||
| Enamine | EN300-1768216-0.1g |
methyl 4-(dimethylamino)-3-hydrazinylbenzoate |
2229116-90-7 | 0.1g |
$1031.0 | 2023-09-20 | ||
| Enamine | EN300-1768216-0.25g |
methyl 4-(dimethylamino)-3-hydrazinylbenzoate |
2229116-90-7 | 0.25g |
$1078.0 | 2023-09-20 | ||
| Enamine | EN300-1768216-0.5g |
methyl 4-(dimethylamino)-3-hydrazinylbenzoate |
2229116-90-7 | 0.5g |
$1124.0 | 2023-09-20 | ||
| Enamine | EN300-1768216-1.0g |
methyl 4-(dimethylamino)-3-hydrazinylbenzoate |
2229116-90-7 | 1g |
$1172.0 | 2023-05-23 | ||
| Enamine | EN300-1768216-2.5g |
methyl 4-(dimethylamino)-3-hydrazinylbenzoate |
2229116-90-7 | 2.5g |
$2295.0 | 2023-09-20 | ||
| Enamine | EN300-1768216-5.0g |
methyl 4-(dimethylamino)-3-hydrazinylbenzoate |
2229116-90-7 | 5g |
$3396.0 | 2023-05-23 | ||
| Enamine | EN300-1768216-10.0g |
methyl 4-(dimethylamino)-3-hydrazinylbenzoate |
2229116-90-7 | 10g |
$5037.0 | 2023-05-23 | ||
| Enamine | EN300-1768216-1g |
methyl 4-(dimethylamino)-3-hydrazinylbenzoate |
2229116-90-7 | 1g |
$1172.0 | 2023-09-20 | ||
| Enamine | EN300-1768216-5g |
methyl 4-(dimethylamino)-3-hydrazinylbenzoate |
2229116-90-7 | 5g |
$3396.0 | 2023-09-20 |
methyl 4-(dimethylamino)-3-hydrazinylbenzoate Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on methyl 4-(dimethylamino)-3-hydrazinylbenzoate
Comprehensive Overview of Methyl 4-(Dimethylamino)-3-hydrazinylbenzoate (CAS No. 2229116-90-7)
Methyl 4-(dimethylamino)-3-hydrazinylbenzoate (CAS No. 2229116-90-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique hydrazinyl and dimethylamino functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a benzoate ester with a hydrazine derivative, makes it a valuable building block for drug discovery and material science applications.
In recent years, the demand for methyl 4-(dimethylamino)-3-hydrazinylbenzoate has surged due to its potential role in developing novel therapeutics. Researchers are particularly interested in its application in designing enzyme inhibitors and anticancer agents, aligning with the growing focus on precision medicine. The compound's ability to form stable complexes with metal ions also opens doors for its use in catalysis and sensor technologies, addressing contemporary needs in environmental monitoring and industrial processes.
The synthesis of CAS No. 2229116-90-7 involves multi-step organic reactions, often starting from commercially available precursors like 4-amino-3-nitrobenzoic acid. Key steps include esterification, reduction, and functional group modification, requiring precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to verify the compound's structure, a critical aspect for regulatory compliance in pharmaceutical applications.
From an industrial perspective, methyl 4-(dimethylamino)-3-hydrazinylbenzoate is gaining traction as a high-value intermediate. Its compatibility with green chemistry principles—such as solvent-free reactions or catalytic methods—resonates with the global push for sustainable manufacturing. Companies specializing in custom synthesis and contract research increasingly list this compound in their portfolios, catering to clients in academia and biotechnology sectors.
Safety and handling protocols for CAS No. 2229116-90-7 emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under major regulatory frameworks, its hydrazine moiety warrants cautious storage away from oxidizing agents. These precautions align with broader industry trends toward risk-aware chemical management and workplace safety.
Looking ahead, the compound's adaptability positions it as a candidate for emerging fields like proteolysis-targeting chimeras (PROTACs) and bioorthogonal chemistry. As synthetic methodologies evolve, methyl 4-(dimethylamino)-3-hydrazinylbenzoate may play a pivotal role in next-generation drug delivery systems or smart materials. Its intersection with AI-driven molecular design further highlights its relevance in modern research paradigms.
For researchers sourcing CAS No. 2229116-90-7, factors such as batch consistency, supplier reliability, and documentation quality are critical. Many peer-reviewed studies underscore the importance of rigorous characterization data—including HPLC purity and residual solvent analysis—to ensure reproducibility in downstream applications. This aligns with the scientific community's emphasis on transparent reporting and data integrity.
In summary, methyl 4-(dimethylamino)-3-hydrazinylbenzoate exemplifies how niche chemical intermediates can drive innovation across disciplines. Its dual utility in medicinal chemistry and materials science, combined with its alignment with sustainability goals, ensures its continued relevance. As exploration of its properties expands, this compound is poised to contribute to breakthroughs addressing some of science's most pressing challenges.
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